Cas no 1044270-51-0 (2-bromo-1-(3-fluoropyridin-2-yl)ethanone)

• Product Name: 2-bromo-1-(3-fluoropyridin-2-yl)ethanone
• CAS No: 1044270-51-0
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• MDL: MFCD11847055
• CID: 1010986
• PubChem ID: 53416609
• Update Time: 2025-05-19

2-bromo-1-(3-fluoropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-fluoropyridin-2-yl)ethanone
• 2-Bromo-1-(3-fluoro-pyridin-2-yl)-ethanone
• 2-Bromo-1-(3-fluoro-2-pyridinyl)ethanone
• CS-0440166
• 2-bromo-1-(3-fluoropyridin-2-yl)ethan-1-one
• SCHEMBL3741436
• SY358131
• SB30355
• OXCGBXKFOBWLHW-UHFFFAOYSA-N
• 1044270-51-0
• MFCD11847055

• MDL： MFCD11847055
• Inchi： 1S/C7H5BrFNO/c8-4-6(11)7-5(9)2-1-3-10-7/h1-3H,4H2
• InChI Key： OXCGBXKFOBWLHW-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=CN=1)F)=O

Computed Properties

• Exact Mass: 216.95385g/mol
• Monoisotopic Mass: 216.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(3-fluoropyridin-2-yl)ethanone

Professional Introduction to 2-bromo-1-(3-fluoropyridin-2-yl)ethanone (CAS No. 1044270-51-0)

2-bromo-1-(3-fluoropyridin-2-yl)ethanone, identified by the CAS number 1044270-51-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organobromine derivative featuring a fluorinated pyridine moiety has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of biologically active molecules. The compound’s unique combination of a bromo substituent and a fluoropyridine group enhances its utility in constructing complex chemical entities, particularly in drug discovery programs.

The structural motif of 2-bromo-1-(3-fluoropyridin-2-yl)ethanone positions it as a key precursor in the development of novel therapeutic agents. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Concurrently, the fluoropyridine component contributes to the compound’s pharmacological potential by influencing its electronic properties and metabolic stability. These attributes make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in fluorinated pyridines as pharmacophores due to their ability to modulate drug-receptor interactions and improve pharmacokinetic profiles. For instance, studies have demonstrated that fluorine atoms can enhance metabolic stability by reducing susceptibility to oxidative degradation and can also influence lipophilicity, thereby optimizing oral bioavailability. The compound 2-bromo-1-(3-fluoropyridin-2-yl)ethanone leverages these advantages, making it a promising candidate for further derivatization to develop new chemical entities (NCEs) targeting various therapeutic areas.

One of the most compelling applications of 2-bromo-1-(3-fluoropyridin-2-yl)ethanone lies in its role as a building block for kinase inhibitors. Kinases are pivotal enzymes involved in numerous cellular processes, and dysregulation of their activity is implicated in several diseases, including cancer. By incorporating the fluoropyridine moiety into kinase inhibitors, researchers can fine-tune binding interactions with the target enzyme’s active site. The bromine substituent further facilitates structural modifications, allowing for the optimization of potency and selectivity. Several recent publications have highlighted the use of related fluoropyridine derivatives in kinase inhibition studies, underscoring the compound’s relevance in modern drug development.

Another area where 2-bromo-1-(3-fluoropyridin-2-yl)ethanone has shown promise is in the synthesis of antiviral agents. The ability of fluorinated heterocycles to interfere with viral replication mechanisms has been well-documented. For example, fluoropyridines have been incorporated into nucleoside analogs and protease inhibitors used against viral infections such as HIV and hepatitis C. The versatility of 2-bromo-1-(3-fluoropyridin-2-yl)ethanone allows medicinal chemists to explore diverse structural modifications that could lead to novel antiviral compounds with improved efficacy and reduced side effects.

The synthetic utility of 2-bromo-1-(3-fluoropyridin-2-yl)ethanone extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. In materials science, fluorinated pyridines are employed in the design of organic semiconductors and liquid crystals due to their ability to enhance charge transport properties. In agrochemicals, they contribute to the development of novel pesticides with improved environmental profiles. The compound’s dual functionality—bromine for cross-coupling reactions and fluoropyridine for pharmacological modulation—makes it a versatile tool for interdisciplinary research.

Recent advances in computational chemistry have further enhanced the appeal of 2-bromo-1-(3-fluoropyridin-2-yl)ethanone as a starting material. High-throughput virtual screening (HTVS) combined with molecular docking techniques allows researchers to rapidly evaluate large libraries of derivatives for biological activity. This approach has accelerated the discovery process by identifying promising candidates for experimental validation. The compound’s well-defined structure and predictable reactivity make it an ideal candidate for such computational studies, enabling faster optimization cycles.

The future prospects for 2-bromo-1-(3-fluoropyridin-2-yl)ethanone are bright, with ongoing research exploring its potential in emerging therapeutic modalities such as immunotherapy and gene editing. Fluorinated pyridines have been increasingly studied as components of immunomodulatory agents due to their ability to modulate immune responses without significant toxicity. Additionally, advances in CRISPR technology have opened new avenues for using small molecules like 2-bromo-1-(3-fluoropyridin-2-yl)ethanone as chemical probes to study gene function and develop novel therapeutic strategies.

In conclusion, 2-bromo-1-(3-fluoropyridin-2-yilethanone (CAS No. 1044270- 51- 0) represents a cornerstone in modern synthetic chemistry with far-reaching implications across multiple scientific disciplines. Its unique structural features position it as an indispensable intermediate for drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new applications and methodologies leveraging this compound, 2- bromo- 1- (3- fluoropyridin -